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Compound of Interest

(6R)-8-Chloro-6-hydroxyoctanoic
Compound Name:

acid
CAS No.: 188412-11-5
Cat. No.: B12577002

Get Quote

Executive Summary & Immediate Classification

Do not dispose of this compound down the drain. (6R)-8-Chloro-6-hydroxyoctanoic acid is
classified as a Halogenated Organic Acid. Its disposal requires strict segregation from non-
halogenated solvents and inorganic acids to prevent the formation of toxic byproducts (e.g.,
dioxins during improper incineration) and uncontrolled exothermic reactions.

¢ Primary Waste Stream: Halogenated Organic Solid/Liquid (depending on
purity/temperature).

¢ RCRA Status: Characteristic Waste (Corrosivity D002 if pH < 2; Toxicity characteristic
depending on co-contaminants).

¢ Disposal Method: High-temperature incineration with acid gas scrubbing.

Hazard Characterization & Physical Properties
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Understanding the physicochemical nature of the analyte is the first step in safe disposal. This

compound combines the corrosivity of a carboxylic acid with the environmental persistence of

an alkyl chloride.

Table 1: Physicochemical & Hazard Profile

Property

Specification

Operational Implication

CAS Number

90435-60-2

Use for waste manifesting and

inventory tracking.

Physical State

Low-melting Solid / Viscous Oil

Melting point ~51-53°C. May
exist as a supercooled liquid or

oil in crude mixtures.

Functional Groups

-COOH (Carboxylic Acid)-ClI
(Alkyl Chloride)-OH
(Secondary Alcohol)

Acidity: Can react with bases
and active metals.Reactivity:
Alkyl chloride is susceptible to
nucleophilic attack (e.g., by

azides or sulfides).

GHS Hazards

WarningH315 (Skin Irrit.),
H319 (Eye Irrit.)H335 (Resp.[1]
[rrit.)

Requires nitrile gloves, safety
goggles, and fume hood
handling.[2]

Incompatibilities

Strong oxidizers, strong bases,

alkali metals.

NEVER mix with cyanide or
sulfide wastes (risk of
HCN/H2S generation).

Waste Segregation & Management Workflow

The following decision tree illustrates the logic for segregating this specific intermediate.
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Waste Generation:
(6R)-8-Chloro-6-hydroxyoctanoic Acid

Determine Physical State
(Pure vs. Solution)

Neat/Precipitate Dissolved in Solvent

Critical Logic: Why Stream B?

Solid / Viscous Oil .
(Neat Substance) Identify Solvent Type

Pack in double-lined bag or jar Any Solvent (Halogénated or Non-Halogenated) -

Even if dissolved in non-halogenated solvent (e.g., Ethanol),
the presence of the CI- atom in the solute
classifies the ENTIRE mixture as Halogenated Waste.

Stream A: Halogenated Solids Stream B: Halogenated Solvents
(Container: Wide-mouth HDPE) (Container: Glass/[HDPE Carboy)

Final Disposal:
High-Temp Incineration
(>1100°C with Scrubber)

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note: The presence of the chlorine atom dictates the
"Halogenated" classification regardless of the solvent used.

Detailed Disposal Procedures
A. Pre-Disposal Stabilization

Unlike inorganic acids, do not neutralize this organic acid in the laboratory. Neutralization
generates heat and salts that complicate the incineration process.
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¢ Action: Collect the material in its acidic form.

o Exception: If the material contains residual thionyl chloride or sulfonyl chlorides (common in
its synthesis), quench carefully with cold bicarbonate solution before placing in the waste
container to prevent pressure buildup.

B. Container Selection & Labeling[3][4][5]

e Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

e Liquid Waste: Use an amber glass bottle or HDPE carboy. Avoid metal containers (corrosion
risk).

e Labeling: The label must explicitly state:

DANGER: HALOGENATED ORGANIC ACID Contains: (6R)-8-Chloro-6-hydroxyoctanoic
acid Hazards: Corrosive, Irritant DO NOT MIX WITH OXIDIZERS

C. Storage Limits

» Store in a secondary containment tray to capture leaks.[3]

e Time Limit: Do not accumulate for more than 90 days (standard satellite accumulation area
limit).

¢ Volume Limit: Typically <55 gallons, but for high-value intermediates, smaller volumes (1-4
L) are standard.

Emergency Spill Response Protocol

If a spill occurs, the response depends on the physical state (solid vs. oil).
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Scenario 1: Solid Spill (Powder/Crystals)

o PPE: Wear nitrile gloves, lab coat, and N95 dust mask (if fine powder).
o Containment: Cover the spill with a damp paper towel to prevent dust generation.
e Cleanup: Scoop material into a disposable container.

o Decontamination: Wipe the surface with a dilute sodium bicarbonate solution (5%) to
neutralize acidic residues, followed by water.

Scenario 2: Liquid/Oil Spill

¢ Ventilation: Immediately open fume hoods or increase ventilation.

o Absorbent: Use a hon-combustible absorbent (vermiculite or clay-based kitty litter). Do not
use paper towels initially if the acid is concentrated.

o Neutralization (Surface only): Once the bulk oil is removed, apply sodium carbonate powder
to the surface until bubbling ceases.

» Disposal: Collect all absorbent materials into the "Halogenated Solid Waste" stream.

Regulatory & Scientific Context (The "Why")
Why Incineration?

Halogenated compounds like (6R)-8-Chloro-6-hydroxyoctanoic acid cannot be treated in
standard wastewater plants or used as fuel blending (cement kilns) without specific controls.

e Mechanism: When burned at low temperatures, chlorinated organics can form dioxins and
furans.

e Requirement: They must be sent to specialized hazardous waste incinerators operating at
>1000°C with rapid quench cooling and alkaline scrubbers to neutralize the hydrogen
chloride (HCI) gas produced [1].

Synthesis Impurities
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In the context of R-alpha-lipoic acid synthesis, this intermediate is often associated with toluene
(solvent) or sulfur residues [2].

o Warning: If sulfur residues are present, acidification (which this compound provides) can
release toxic H2S gas. Ensure the waste stream is free of sulfides before mixing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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